Benzimidazoles
Benzimidazoles are a class of heterocyclic compounds characterized by a benzene ring fused to an imidazole ring. These molecules exhibit a wide range of biological activities and applications, making them important in various fields such as pharmaceuticals and agrochemicals. Structurally, benzimidazoles typically contain nitrogen atoms at the 1 and 5 positions of the imidazole ring, contributing to their unique properties.
Benzimidazoles are renowned for their antimicrobial activity against a broad spectrum of organisms including fungi and bacteria. They function as potent inhibitors by targeting specific enzymes or receptors in microorganisms. In the pharmaceutical industry, benzimidazoles are utilized in the development of antifungal drugs due to their ability to disrupt fungal cell membranes and inhibit essential metabolic processes.
In agriculture, these compounds are employed as fungicides owing to their effectiveness against various plant pathogens. Additionally, they find applications in veterinary science for treating parasitic infections. The chemical versatility of benzimidazoles allows them to be modified through functionalization strategies, leading to the creation of derivatives with enhanced potency and selectivity.
Overall, benzimidazoles represent a valuable class of molecules with diverse applications across multiple industries, driven by their inherent structural and biological characteristics.

Structure | Chemical Name | CAS | MF |
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2-(1H-1,3-benzodiazol-1-yl)ethanimidamide dihydrochloride | 1354962-94-9 | C9H12Cl2N4 |
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1-(4-Methylcyclohexyl)benzimidazole | 1879802-81-9 | C14H18N2 |
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1-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)-3-[4-(propan-2-yl)phenoxy]propan-2-ol | 1018146-63-8 | C22H26N2O2 |
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(2-Benzimidazolylthio)acetic acid | 3042-00-0 | C9H8N2O2S |
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5-Bromo-1-t-butyl-6,7-difluorobenzimidazole | 1375069-11-6 | C11H11BrF2N2 |
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CHEMBOPHARMA KB-304771 | 6478-78-0 | C14H10N2Cl2 |
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{1-4-(2,5-dimethylphenoxy)butyl-1H-1,3-benzodiazol-2-yl}methanol | 853752-86-0 | C20H24N2O2 |
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1-butyl-4-{1-3-(3,4-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one | 912896-12-9 | C26H33N3O2 |
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5,6-Dichloro-2-methylbenzimidazole | 6478-79-1 | C8H6Cl2N2 |
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1-(1H-Benzo[d]imidazol-2-yl)-N-ethylethanamine | 860188-68-7 | C11H15N3 |
Related Literature
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M. Goavec,S. Rodts,V. Gaudefroy,M. Coquil,E. Keita,J. Goyon,X. Chateau,P. Coussot Soft Matter, 2018,14, 8612-8626
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Hongyan Mu,Shuo Wang RSC Adv., 2019,9, 9870-9877
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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H. Sabet-Sarvestani,H. Eshghi,M. Bakavoli,M. Izadyar,M. Rahimizadeh RSC Adv., 2014,4, 43485-43495
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N. Esmati,A. R. Maddirala,N. Hussein,H. Amawi,A. K. Tiwari,P. R. Andreana Org. Biomol. Chem., 2018,16, 5332-5342
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Victor H. Soto,M. Pilar Vázquez-Tato,Francisco Meijide,María José Alvarado,Julio A. Seijas,Santiago de Frutos,Bruno Lomonte,José Vázquez Tato New J. Chem., 2018,42, 19407-19414
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R. Gayathri,M. Ramesh Prabhu Soft Matter, 2020,16, 4220-4233
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Jianfeng Li Sustainable Energy Fuels, 2022,6, 2191-2197
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9. Back matter
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Krishnendu Pal,Farah Al-suraih,Roberto Gonzalez-Rodriguez,Shamit Kumar Dutta,Enfeng Wang,H. Shaun Kwak,Thomas R. Caulfield,Jeffery L. Coffer,Santanu Bhattacharya Nanoscale, 2017,9, 15622-15634
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